Cas no 67249-05-2 (Benzoic acid,4-[2-(4-chlorophenyl)ethenyl]-, methyl ester)

• Product Name: Benzoic acid,4-[2-(4-chlorophenyl)ethenyl]-, methyl ester
• CAS No: 67249-05-2
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 525961
• PubChem ID: 5833584
• Update Time: 2025-04-19

Benzoic acid,4-[2-(4-chlorophenyl)ethenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[2-(4-chlorophenyl)ethenyl]-, methyl ester
• methyl 4-[2-(4-chlorophenyl)ethenyl]benzoate
• (e)-4-[2-(4-chloro-phenyl)-vinyl]-benzoic acid methyl ester
• NSC89114
• NSC-89114
• 67249-05-2

• Inchi： 1S/C16H13ClO2/c1-19-16(18)14-8-4-12(5-9-14)2-3-13-6-10-15(17)11-7-13/h2-11H,1H3/b3-2+
• InChI Key： ACEFXOFCEYCRMX-NSCUHMNNSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 272.06
• Monoisotopic Mass: 272.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 405.6°Cat760mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.641
• PSA: 26.30000
• LogP: 4.29700